Cas no 1353993-83-5 ((S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353993-83-5
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 2159319
• Update Time: 2025-06-14

(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[(2-amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate
• AM95156
• (S)-3-[(2-Aminoacetyl)isopropylamino]pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H27N3O3/c1-10(2)17(12(18)8-15)11-6-7-16(9-11)13(19)20-14(3,4)5/h10-11H,6-9,15H2,1-5H3/t11-/m0/s1
• InChI Key： KWLYSUYKVDQRRQ-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C1)N(C(CN)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353993-83-5)

(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353993-83-5) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. This pyrrolidine derivative features a unique tert-butyl ester group and an isopropyl-amino side chain, making it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and GPCR-targeted therapies. Its stereospecific (S)-configuration enhances its relevance in enantioselective synthesis, aligning with the growing demand for optically pure APIs.

In recent years, the compound has garnered attention due to its potential applications in peptide mimetics and small-molecule drug candidates. Researchers frequently search for "chiral building blocks for drug development" or "pyrrolidine-based intermediates," reflecting its significance in medicinal chemistry. The presence of both amino and ester functionalities allows for versatile modifications, enabling its use in fragment-based drug design (FBDD) and combinatorial chemistry libraries.

From a synthetic perspective, the tert-butyl ester moiety in CAS 1353993-83-5 offers excellent stability under acidic conditions, a feature highly sought after in protecting group strategies. This aligns with trending topics like "green chemistry in pharmaceutical synthesis" and "sustainable protecting groups." Additionally, its isopropyl-amino segment contributes to improved lipophilicity, addressing modern challenges in optimizing drug bioavailability—a frequent query in AI-driven drug discovery platforms.

The compound’s pyrrolidine core is structurally analogous to proline, making it a hotspot for studies on "conformationally constrained peptides." Its role in modulating molecular rigidity and bioactive conformation is critical for targeting protein-protein interactions (PPIs), a trending area in oncology and neurodegenerative disease research. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are often employed to validate its purity, reflecting industry standards for high-quality intermediates.

Beyond pharmaceuticals, (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester is explored in agrochemical research for designing biodegradable ligands. This resonates with global interest in "eco-friendly crop protection agents." Its scalable synthesis and compatibility with continuous flow chemistry further enhance its industrial appeal, addressing cost-efficiency concerns in large-scale production.

In summary, CAS 1353993-83-5 exemplifies the convergence of chirality, functional diversity, and synthetic adaptability. Its multifaceted applications—from precision medicine to sustainable agriculture—underscore its importance in contemporary scientific advancements, while its structural features continue to inspire innovations in molecular design and catalytic asymmetric synthesis.